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Compound of Interest

Compound Name: 2-Bromoethyl heptanoate

Cat. No.: B15491770 Get Quote

Disclaimer: Publicly available scientific literature and chemical databases contain limited

specific information regarding the synthesis, properties, and biological activity of 2-bromoethyl
heptanoate. This guide provides a comprehensive overview of its structural isomers and key

analogs, for which more extensive data exists. The experimental protocols and biological

activity data presented herein are based on these related compounds and general

methodologies in the field.

Introduction
2-Bromoethyl heptanoate belongs to the class of bromoalkyl esters, which are characterized

by a bromine atom attached to the alkyl portion of an ester functional group. These compounds

are of interest to researchers in drug discovery and development due to their potential as

alkylating agents and as intermediates in the synthesis of more complex molecules. The

reactivity of the carbon-bromine bond allows for a variety of nucleophilic substitution reactions,

making them versatile building blocks. This guide will focus on the available information for the

structural isomers, ethyl 2-bromoheptanoate and ethyl 7-bromoheptanoate, as well as the

analog, ethyl-2,2-dimethyl-7-bromoheptanoate, to provide a representative understanding of

this class of compounds.

Chemical Properties and Synthesis
The chemical properties of bromoheptanoate esters are primarily defined by the ester

functional group and the position of the bromine atom on the carbon chain. The ester group
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imparts a degree of polarity and susceptibility to hydrolysis, while the bromine atom introduces

a reactive site for nucleophilic attack.

Physicochemical Data
A summary of the available physicochemical data for key isomers and analogs is presented in

Table 1.

Compoun
d Name

Structure
Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL)

Refractiv
e Index
(n20/D)

Ethyl 2-

bromohept

anoate

CCCCCC(

Br)C(=O)O

CC

C9H17BrO

2
237.13

109 °C at

10

mmHg[1]

1.211 at 25

°C[2]
1.452[1]

Ethyl 7-

bromohept

anoate

BrCCCCC

CC(=O)OC

C

C9H17BrO

2
237.13

112 °C at 5

mmHg

1.217 at 25

°C
1.459

Ethyl-2,2-

dimethyl-7-

bromohept

anoate

BrCCCCC(

C)

(C)C(=O)O

CC

C11H21Br

O2
265.19 - - -

Synthesis of Analogs
Detailed synthetic protocols for bromoheptanoate esters are not widely reported. However,

methods for the synthesis of the analog ethyl-2,2-dimethyl-7-bromoheptanoate have been

described.

This analog is a key intermediate in the synthesis of bempedoic acid, a treatment for

hypercholesterolemia.[3] Two common synthetic routes are outlined below.

Method 1: Using Lithium Diisopropylamide (LDA)

A solution of 1,5-dibromopentane and ethyl isobutyrate in anhydrous tetrahydrofuran (THF) is

cooled to -78°C under an argon atmosphere. A solution of lithium diisopropylamide (LDA) in
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THF is then added dropwise. The reaction mixture is allowed to warm to room temperature

overnight. The reaction is quenched with a saturated aqueous solution of ammonium chloride.

Method 2: Using Sodium Hydride

Ethyl isobutyrate and 1,5-dibromopentane are dissolved in N,N-dimethylpropenylurea. Sodium

hydride is added portion-wise at a controlled temperature. The reaction is then heated for an

extended period.

A generalized workflow for the synthesis of ethyl-2,2-dimethyl-7-bromoheptanoate is depicted

in the following diagram.
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Synthesis of Ethyl-2,2-dimethyl-7-bromoheptanoate

Reactants Reaction Conditions

Work-up

Ethyl Isobutyrate

Reaction

1,5-Dibromopentane Base (LDA or NaH) Solvent (THF or DMPU) Inert Atmosphere (Argon) Low Temperature (-78°C for LDA)

Quenching (NH4Cl solution)

Extraction (Ethyl Acetate)

Drying (Na2SO4)

Purification (Distillation)

Ethyl-2,2-dimethyl-7-bromoheptanoate

Crude Product
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MTT Assay Workflow

Cell Seeding

Compound Treatment

Incubation (48-72h)

MTT Addition

Incubation (4h)

Solubilization

Absorbance Reading (570nm)

Data Analysis (IC50)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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